Cas no 1447608-01-6 (tert-butyl N-(8-bromo-2-quinolyl)carbamate)

• Product Name: tert-butyl N-(8-bromo-2-quinolyl)carbamate
• CAS No: 1447608-01-6
• MF: C₁₄H₁₅BrN₂O₂
• MW: 323.185102701187
• MDL: MFCD25542359
• CID: 1016194
• PubChem ID: 71743575
• Update Time: 2025-05-20

tert-butyl N-(8-bromo-2-quinolyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-bromoquinolin-2-ylcarbamate
• tert-butyl N-(8-bromo-2-quinolyl)carbamate
• A884735
• AMY26602
• SB72956
• tert-butyl N-(8-bromoquinolin-2-yl)carbamate
• AS-41974
• 1447608-01-6
• DB-257026
• CS-0372290
• MFCD25542359
• tert-Butyl(8-bromoquinolin-2-yl)carbamate
• EN300-7420202
• AKOS025146697
• tert-Butyl (8-bromoquinolin-2-yl)carbamate
• XHC60801

• MDL： MFCD25542359
• Inchi： 1S/C14H15BrN2O2/c1-14(2,3)19-13(18)17-11-8-7-9-5-4-6-10(15)12(9)16-11/h4-8H,1-3H3,(H,16,17,18)
• InChI Key： HJBMJXRHCHVNHN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC=C(N=C21)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.03169g/mol
• Monoisotopic Mass: 322.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(8-bromo-2-quinolyl)carbamate

tert-butyl N-(8-bromo-2-quinolyl)carbamate: A Comprehensive Overview

tert-butyl N-(8-bromo-2-quinolyl)carbamate (CAS No. 1447608-01-6) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug discovery and material science. The quinoline core of the molecule, substituted with a bromo group at the 8-position and a tert-butyl carbamate group at the 2-position, provides a versatile platform for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of quinoline derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. The bromo substitution at the 8-position of the quinoline ring is known to enhance the compound's stability and bioavailability, making it an attractive candidate for drug development. Additionally, the tert-butyl carbamate group introduces steric hindrance, which can modulate the compound's interactions with biological targets such as enzymes or receptors.

One of the most promising applications of tert-butyl N-(8-bromo-2-quinolyl)carbamate lies in its potential as an intermediate in the synthesis of more complex molecules. Researchers have explored its use in constructing heterocyclic compounds with enhanced pharmacokinetic properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a key intermediate in the synthesis of novel kinase inhibitors, which are critical in cancer therapy.

The synthesis of tert-butyl N-(8-bromo-2-quinolyl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the bromo group at the 8-position is typically achieved through electrophilic substitution reactions, while the tert-butyl carbamate group is introduced via nucleophilic acylation. These steps require precise control over reaction conditions to ensure high yields and purity.

From a biological standpoint, tert-butyl N-(8-bromo-2-quinolyl)carbamate has shown moderate activity against several cancer cell lines in vitro. Preclinical studies suggest that this compound may inhibit key enzymes involved in cell proliferation and survival pathways. However, further research is needed to elucidate its mechanism of action and to assess its potential toxicity profiles.

In terms of structural modifications, researchers have explored various substitutions on the quinoline ring to optimize biological activity. For example, replacing the bromo group with other halogens or electron-withdrawing groups has been shown to enhance binding affinity to target proteins. Similarly, modifying the tert-butyl carbamate group can influence solubility and permeability, which are critical factors for drug delivery.

Looking ahead, tert-butyl N-(8-bromo-2-quinolyl)carbamate holds promise as a lead compound for developing novel therapeutics. Its unique combination of structural features makes it an ideal candidate for further exploration in areas such as oncology, inflammation, and infectious diseases. As research continues to uncover its full potential, this compound is likely to play a pivotal role in advancing our understanding of quinoline-based drug design.

In conclusion, tert-butyl N-(8-bromo-2-quinolyl)carbamate (CAS No. 1447608-01-6) is a versatile compound with significant potential in medicinal chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for developing innovative therapeutic agents. As research progresses, this compound will undoubtedly contribute to the advancement of science and medicine.